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Compound of Interest

Compound Name: Brorphine-d7

Cat. No.: B8256758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed procedures for the preparation and storage of Brorphine-d7
solutions to ensure their stability and integrity for analytical applications. Brorphine-d7 is an

isotopically labeled internal standard used for the quantification of brorphine by GC- or LC-MS.

Product Information and Physical Properties
Brorphine-d7 is available in two primary forms: as a pre-made solution or as a crystalline solid.

The choice of product will dictate the initial preparation steps.

Property
Brorphine-d7 (Exempt
Preparation)

Brorphine-d7 (Crystalline
Solid)

Item No. 38145 31566

Formulation 1 mg/mL solution in methanol Crystalline solid

Purity
≥99% deuterated forms (d1-

d7)

≥99% deuterated forms (d1-

d7)

Solubility N/A (pre-dissolved) Soluble in DMSO and Ethanol

Molecular Formula C₂₀H₁₅BrD₇N₃O C₂₀H₁₅BrD₇N₃O

Formula Weight 407.4 g/mol 407.4 g/mol
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Storage and Stability
Proper storage is critical to maintain the integrity and stability of Brorphine-d7.

Condition
Brorphine-d7 (Exempt
Preparation Solution)

Brorphine-d7 (Crystalline
Solid & Prepared
Solutions)

Storage Temperature -20°C[1] -20°C[2]

Stability ≥ 3 years[1] ≥ 5 years (for the solid)[2]

Shipping Wet ice in continental US[1]
Room temperature in

continental US[2]

It is recommended to store all Brorphine-d7, whether in solid form or in solution, at -20°C for

long-term preservation. For prepared solutions, it is also advisable to minimize freeze-thaw

cycles.

Experimental Protocols
3.1. Preparation of a Brorphine-d7 Stock Solution from Crystalline Solid

This protocol outlines the steps to prepare a 1 mg/mL stock solution from the crystalline solid

form of Brorphine-d7.

Materials:

Brorphine-d7 crystalline solid (Item No. 31566 or equivalent)

Dimethyl sulfoxide (DMSO) or Ethanol, analytical grade

Calibrated analytical balance

Volumetric flask (e.g., 1 mL or 5 mL)

Pipettes and sterile pipette tips

Vortex mixer
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Procedure:

Equilibration: Allow the vial of Brorphine-d7 crystalline solid to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of the crystalline solid using a calibrated

analytical balance. For example, to prepare 1 mL of a 1 mg/mL solution, weigh 1 mg of the

solid.

Dissolution: Quantitatively transfer the weighed solid to a volumetric flask of the appropriate

size.

Solvent Addition: Add a small amount of the chosen solvent (DMSO or Ethanol) to the flask

to dissolve the solid.[2]

Mixing: Gently swirl or vortex the flask until the solid is completely dissolved.

Final Volume Adjustment: Add the solvent to the flask up to the calibration mark to achieve

the final desired concentration.

Homogenization: Cap the flask and invert it several times or vortex briefly to ensure the

solution is homogeneous.

Labeling and Storage: Clearly label the vial with the compound name, concentration, solvent,

and preparation date. Store the prepared stock solution at -20°C.

3.2. Preparation of Working Solutions

Working solutions for calibration curves and quality controls should be freshly prepared by

serial dilution of the stock solution.

Materials:

Prepared Brorphine-d7 stock solution (1 mg/mL)

Appropriate solvent for dilution (e.g., methanol, acetonitrile, or a mixture compatible with the

analytical method)
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Volumetric flasks or microcentrifuge tubes

Calibrated pipettes and sterile pipette tips

Procedure:

Calculate Dilutions: Determine the required concentrations for your working solutions and

calculate the necessary dilutions from the stock solution.

Serial Dilution: Perform serial dilutions of the stock solution using the chosen solvent to

achieve the desired concentrations for your calibration standards and quality control

samples.

Mixing: Ensure thorough mixing at each dilution step.

Storage: While freshly prepared working solutions are recommended, they can be stored for

short periods at -20°C if necessary.
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Brorphine-d7 Solution Preparation and Storage Workflow

Solution Preparation

Working Solution Preparation

Storage

Start: Brorphine-d7 Crystalline Solid

Weigh Crystalline Solid

Dissolve in Solvent (DMSO or Ethanol)

Vortex to Homogenize

1 mg/mL Stock Solution

Perform Serial Dilutions

Store at -20°C

Calibration Standards & QCs

Stability: ≥ 5 years (solid), ≥ 3 years (solution)

Click to download full resolution via product page

Caption: Workflow for Brorphine-d7 solution preparation and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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